Cas no 2009541-13-1 (Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester
• CAS No: 2009541-13-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292964
• Update Time: 2025-06-09

Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-10(8-12(16)11-6-7-11)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： ADTMUROHDWDOIK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(CC)CC(C1CC1)=O

Additional information on Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester (CAS No. 2009541-13-1)

The compound Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester (CAS No. 2009541-13-1) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a tert-butyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound under keywords like "tert-butyl carbamate derivatives", "cyclopropyl-containing intermediates", and "N-protected amino acid analogs", reflecting its relevance in drug discovery and material science.

In recent years, the demand for high-purity synthetic intermediates like Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester has surged due to advancements in peptide synthesis and small-molecule therapeutics. The compound's steric protection provided by the 1,1-dimethylethyl group enhances its stability, making it ideal for multi-step reactions. This aligns with trending topics such as "green chemistry" and "sustainable synthesis", where efficiency and minimal waste are prioritized. Users frequently inquire about its solubility, storage conditions, and compatibility with coupling reagents, highlighting its practical utility.

The structural complexity of CAS No. 2009541-13-1 also positions it as a candidate for structure-activity relationship (SAR) studies. Its 4-oxobutyl backbone allows for further functionalization, addressing queries like "modifiable carbamate scaffolds" and "ketone-containing building blocks". Additionally, its role in protease inhibitor design has been explored, resonating with searches related to "antiviral drug intermediates" and "enzyme-targeted therapeutics". Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic frequently searched alongside this compound.

From an industrial perspective, Carbamic acid, N-(4-cyclopropyl-2-ethyl-4-oxobutyl)-, 1,1-dimethylethyl ester is often discussed in contexts like "scale-up challenges" and "cost-effective synthesis routes". Its cyclopropyl ring introduces steric constraints that necessitate optimized reaction conditions, a pain point for manufacturers. This connects to broader discussions on "flow chemistry" and "catalytic efficiency", which dominate modern organic chemistry forums. Environmental considerations also drive interest in its biodegradability and handling protocols, as evidenced by search trends around "safe chemical handling" and "lab waste management".

In summary, CAS No. 2009541-13-1 exemplifies the intersection of innovative molecular design and practical application. Its versatility in medicinal chemistry, coupled with its alignment with sustainability goals, ensures its continued relevance. Future research may explore its potential in bioconjugation or polymeric materials, further expanding its utility beyond traditional domains.